N-{4-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[4-[2-(4-cyclohexylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C23H26N4O2/c1-2-4-20(5-3-1)21-8-12-23(13-9-21)29-15-14-28-22-10-6-19(7-11-22)16-26-27-17-24-25-18-27/h6-13,16-18,20H,1-5,14-15H2/b26-16+
• InChI Key: QXMZEJBZBKWHOH-WGOQTCKBSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C=NN4C=NN=C4
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)/C=N/N4C=NN=C4
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

N-{4-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, commonly known as CTZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTZ is a triazole derivative that exhibits anti-inflammatory, anti-tumor, and anti-oxidant properties.

Mechanism of Action

The exact mechanism of action of CTZ is not fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation and cell survival. CTZ has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of IκBα (inhibitor of kappa B alpha), which is an inhibitor of NF-κB.
Biochemical and Physiological Effects:
CTZ has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-1β in serum and tissues. CTZ has also been found to inhibit the production of ROS (reactive oxygen species) and increase the activity of antioxidant enzymes such as SOD (superoxide dismutase) and CAT (catalase) in cells. Additionally, CTZ has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Advantages and Limitations for Lab Experiments

CTZ has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed using various analytical techniques. CTZ is also stable under normal laboratory conditions and can be stored for an extended period. However, CTZ has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, CTZ has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well understood.

Future Directions

There are several future directions for CTZ research. One potential application of CTZ is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. CTZ has also shown promising results in the treatment of various cancers, and further studies are needed to investigate its potential as a cancer therapeutic. Additionally, CTZ has been found to exhibit anti-oxidant properties, and further studies are needed to explore its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, CTZ is a triazole derivative that exhibits anti-inflammatory, anti-tumor, and anti-oxidant properties. CTZ can be synthesized using a simple two-step reaction and has shown promising results in various scientific research applications. CTZ exerts its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB signaling pathway. CTZ has several advantages for lab experiments, but its poor solubility in water and limited in vivo studies are some of its limitations. There are several future directions for CTZ research, including its potential application in the treatment of inflammatory diseases and cancers, and its neuroprotective properties.

Scientific Research Applications

CTZ has shown promising results in various scientific research applications. It has been extensively studied for its anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-1β (interleukin-1 beta) in vitro and in vivo. CTZ has also been shown to exhibit anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, CTZ has been found to possess anti-oxidant properties, which can protect cells from oxidative stress-induced damage.